Cas no 35060-38-9 (Naphthalen-2-yl(phenyl)methanol)

• Product Name: Naphthalen-2-yl(phenyl)methanol
• CAS No: 35060-38-9
• MF: C₁₇H₁₄O
• MW: 234.292464733124
• CID: 1467539
• PubChem ID: 570772
• Update Time: 2025-06-11

Naphthalen-2-yl(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol, a-phenyl-
• (naphthalen-2-yl)(phenyl)methanol
• naphthalen-2-yl(phenyl)methanol
• phenyl 2-naphthylcarbinol
• Maybridge3_003214
• (2-naphthyl)phenylmethanol
• Oprea1_597627
• 2-Naphthyl(phenyl)methanol #
• naphthalen-2-yl-phenyl-methanol
• alpha-(2-Naphthyl)benzyl alcohol
• HMS1440C02
• BDBM50012688
• 2-Naphthalenemethanol, .alpha.-phenyl-
• IDI1_014601
• Naphthalen-2-yl-phenyl-methanol (phenyl 2-naphthylcarbinol)
• E81834
• A1-02280
• MFCD01313901
• 35060-38-9
• AS-83845
• CCG-45735
• SR-01000635486-1
• CS-0145254
• SCHEMBL477559
• CHEMBL121928
• Naphthalen-2-yl(phenyl)methanol

• Inchi： 1S/C17H14O/c18-17(14-7-2-1-3-8-14)16-11-10-13-6-4-5-9-15(13)12-16/h1-12,17-18H
• InChI Key： RVWPQZWRXDGDCG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 234.104465066g/mol
• Monoisotopic Mass: 234.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalen-2-yl(phenyl)methanol

Recent Advances in the Study of Naphthalen-2-yl(phenyl)methanol (CAS: 35060-38-9) in Chemical Biology and Pharmaceutical Research

Naphthalen-2-yl(phenyl)methanol (CAS: 35060-38-9) is a compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its structural versatility and biological activity. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanisms of action, and therapeutic potential.

One of the key areas of investigation has been the synthesis and optimization of Naphthalen-2-yl(phenyl)methanol derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the efficient synthesis of this compound, achieving higher yields and purity compared to traditional methods. The study highlighted the importance of this advancement for scaling up production in pharmaceutical applications.

In terms of biological activity, recent research has identified Naphthalen-2-yl(phenyl)methanol as a potential modulator of specific protein-protein interactions. A study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit inhibitory effects on certain kinases involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory drugs. The study utilized molecular docking and in vitro assays to validate these findings.

Another significant development is the exploration of Naphthalen-2-yl(phenyl)methanol in neurodegenerative disease research. A 2024 preprint on bioRxiv described its neuroprotective effects in cellular models of Alzheimer's disease, where it was shown to reduce oxidative stress and amyloid-beta aggregation. These findings open new avenues for therapeutic intervention, although further in vivo studies are needed to confirm efficacy.

Despite these promising results, challenges remain in the clinical translation of Naphthalen-2-yl(phenyl)methanol-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects require thorough investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, Naphthalen-2-yl(phenyl)methanol (CAS: 35060-38-9) continues to be a compound of high interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation underscore its potential as a scaffold for drug development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic applications in greater depth.